Cas no 2171226-19-8 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid)

(2S)-2-(3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly used in peptide synthesis. The compound’s chiral centers at the (2S) and (3S) positions ensure stereochemical precision, while the Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The hydroxypropanoic acid moiety enhances solubility and reactivity in coupling reactions. This intermediate is particularly valuable in solid-phase peptide synthesis (SPPS), where its stability and compatibility with standard protocols minimize side reactions. Its structural features make it suitable for constructing complex peptides with high purity and controlled stereochemistry.
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid structure
2171226-19-8 structure
Product Name:(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid
CAS No:2171226-19-8
MF:C23H26N2O6
MW:426.462346553802
CID:6052087
PubChem ID:165579593
Update Time:2025-10-28

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid
    • 2171226-19-8
    • EN300-1574912
    • (2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxypropanoic acid
    • Inchi: 1S/C23H26N2O6/c1-2-14(11-21(27)25-20(12-26)22(28)29)24-23(30)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20,26H,2,11-13H2,1H3,(H,24,30)(H,25,27)(H,28,29)/t14-,20-/m0/s1
    • InChI Key: ZLVJQODPULEQLK-XOBRGWDASA-N
    • SMILES: O(C(N[C@@H](CC)CC(N[C@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 426.17908655g/mol
  • Monoisotopic Mass: 426.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 125Ų

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid Pricemore >>

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Additional information on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid (CAS No. 2171226-19-8)

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid (CAS No. 2171226-19-8) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid is characterized by its intricate combination of functional groups, including an amino group, a carboxylic acid group, and a hydroxyl group. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it allows for precise control over the reactivity of the amino group during chemical synthesis. This feature is essential for the stepwise construction of complex peptides and proteins, ensuring that only desired reactions occur at specific stages of the synthesis process.

Recent advancements in the field have highlighted the potential applications of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid in various areas of research. For instance, studies have shown that this compound can be used as a building block in the synthesis of peptides with enhanced biological activity and stability. These peptides have been explored for their potential in treating a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the context of drug development, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid has been utilized to create novel therapeutic agents with improved pharmacokinetic properties. The ability to fine-tune the structure and functionality of these compounds through precise chemical modifications has led to the development of drugs with enhanced bioavailability, reduced toxicity, and increased efficacy. This is particularly important in the development of targeted therapies that can selectively bind to specific receptors or enzymes involved in disease pathways.

Moreover, the use of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid in combinatorial chemistry has opened up new avenues for high-throughput screening and drug discovery. By generating large libraries of structurally diverse peptides and proteins, researchers can rapidly identify lead compounds with promising therapeutic potential. This approach has been instrumental in accelerating the drug discovery process and bringing new treatments to market more efficiently.

In addition to its applications in drug development, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid has also been studied for its role in fundamental biological processes. For example, research has shown that this compound can be used to investigate protein-protein interactions and signaling pathways within cells. By incorporating this compound into model systems, scientists can gain insights into the mechanisms underlying various cellular processes and diseases.

The synthesis of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid typically involves a series of well-defined chemical reactions. The key steps include the protection of the amino group using Fmoc chemistry, followed by the formation of the amide bond through coupling reactions with appropriate carboxylic acids or esters. The hydroxyl group can be introduced through subsequent hydrolysis or other functional group transformations. These synthetic strategies are well-established in organic chemistry and have been optimized to achieve high yields and purity levels.

The physical and chemical properties of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxypropanoic acid have been extensively characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and conformational behavior of the compound, which is crucial for understanding its biological activity and optimizing its use in various applications.

In conclusion, (2S)-2-(3S)-3-{(9H-fluoren-9-yloxycarbonyl)amino}pentanamide hydroxypropanoic acid (CAS No. 2171226-19-8) is a versatile and valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and functional groups make it an essential tool for peptide synthesis, drug development, and fundamental biological research. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on scientific and medical fields.

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